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Compound Focus: Boc-Asp-Ofm

CAS No.: 129046-87-3

Cat. No.: S589991

Get Quote

Boc-Asp-Ofm Technical Data

The table below summarizes the fundamental chemical and physical properties of Boc-Asp-Ofm to help you

identify and handle the material correctly.

Property Details

CAS Number 117014-32-1 (primary); 129046-87-3 (also cited) [1] [2] [3]

IUPAC Name (2S)-4-(9H-fluoren-9-ylmethoxy)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-
oxobutanoic acid [1] [4]

Molecular
Formula

C₂₃H₂₅NO₆ [1] [5] [4]

Molecular
Weight

411.45 g/mol [4] [2] [3]

Appearance Off-white to white powder [5]

Melting Point 138-142 °C [2]

Storage
Condition

2-8 °C, away from light [5] [2]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s589991?utm_src=pdf-body
https://www.smolecule.com/products/s589991?utm_src=pdf-interest
https://www.smolecule.com/products/s589991?utm_src=pdf-body
https://www.smolecule.com/products/s589991?utm_src=pdf-body
https://www.chemsrc.com/en/cas/117014-32-1_122552.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8393652.htm
https://www.peptide.com/product/boc-aspofm-oh-117014-32-1/
https://www.chemsrc.com/en/cas/117014-32-1_122552.html
https://p3bio.com/boc-asp-ofm-oh/
https://www.chemsrc.com/en/cas/117014-32-1_122552.html
https://www.watson-int.com/boc-aspofm-oh-cas-117014-32-1-2/
https://p3bio.com/boc-asp-ofm-oh/
https://p3bio.com/boc-asp-ofm-oh/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8393652.htm
https://www.peptide.com/product/boc-aspofm-oh-117014-32-1/
https://www.watson-int.com/boc-aspofm-oh-cas-117014-32-1-2/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8393652.htm
https://www.watson-int.com/boc-aspofm-oh-cas-117014-32-1-2/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8393652.htm
https://www.smolecule.com/products/s589991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Handling & Storage Guidelines

Proper handling and storage are critical for maintaining the reagent's stability and performance. The

following diagram outlines the key procedures based on manufacturer recommendations:

Boc-Asp-Ofm Handling

Upon Receipt
Inspect container and powder appearance

Long-Term Storage
Store at 2-8°C in a sealed container

Protect from light

Before Use
Allow vial to reach room temperature

in a desiccator to prevent moisture condensation

Weighing
Use dry, clean utensils

Perform in a well-ventilated area (fume hood)

Reseal container
immediately and return to cold storage

Click to download full resolution via product page
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What is the typical purity of commercially available Boc-Asp-Ofm? Commercial suppliers

typically offer Boc-Asp-Ofm with a minimum purity of 98%, as verified by HNMR and HPLC [5].

One supplier lists a product with 99% purity analyzed by TLC [2].

What safety precautions should I take when handling Boc-Asp-Ofm? The compound has a

warning GHS signal word. Its hazard statements include H302 (Harmful if swallowed), H315

(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation) [2]. Always refer to the Safety Data Sheet (SDS) for the specific batch you receive and

wear appropriate personal protective equipment.

A Note on Coupling Efficiency & Synthesis Workflow

The search results confirm that Boc-Asp-Ofm is a protected amino acid derivative used in peptide synthesis

[4] [3] [6]. While specific data on coupling efficiency was not available, the provided synthetic routes

indicate yields ranging from 81% to 88% for the synthesis of Boc-Asp-Ofm itself [1].

For troubleshooting coupling reactions, the general principle is to ensure the integrity of your starting

materials. Since Boc-Asp-Ofm is an ester, it is susceptible to hydrolysis. Always ensure your compound is

dry and free of acidic impurities before use in a coupling reaction.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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